Cas no 2229332-74-3 (tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate
• CAS No: 2229332-74-3
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6059310
• PubChem ID: 165944198
• Update Time: 2025-08-05

tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate
• 2229332-74-3
• tert-butyl N-[4-methoxy-3-(morpholin-2-yl)phenyl]carbamate
• EN300-1892714

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-11-5-6-13(20-4)12(9-11)14-10-17-7-8-21-14/h5-6,9,14,17H,7-8,10H2,1-4H3,(H,18,19)
• InChI Key： AZBWKVCMURWAHP-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate (CAS No. 2229332-74-3)

tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate (CAS No. 2229332-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 2229332-74-3, belongs to the class of carbamate derivatives, which are widely studied for their role in drug discovery and development. The presence of both methoxy and morpholinyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors and other small-molecule therapeutics. The compound's carbamate moiety is particularly noteworthy, as it often contributes to improved stability and bioavailability in drug candidates. This aligns with the growing trend in the pharmaceutical industry to develop targeted therapies with enhanced efficacy and reduced side effects.

One of the most frequently asked questions about CAS No. 2229332-74-3 revolves around its synthetic route and purity standards. High-purity samples of this compound are essential for preclinical studies, and manufacturers often employ advanced chromatographic techniques to ensure compliance with pharmaceutical-grade specifications. Additionally, the compound's solubility profile and stability under various conditions are critical parameters for researchers working on formulation development.

The structural complexity of tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate also makes it a subject of interest in computational chemistry and molecular modeling. Scientists are using in silico tools to predict its interactions with biological targets, which accelerates the drug discovery process. This approach is particularly relevant in the era of AI-driven drug design, where compounds like this are screened virtually before laboratory synthesis.

Another area of exploration for CAS No. 2229332-74-3 is its potential role in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit activity against specific protein kinases involved in cell proliferation. While further validation is needed, these findings have sparked interest in the oncology community, especially among researchers focusing on personalized medicine approaches.

From a commercial perspective, the global market for tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate is expected to grow steadily, driven by increasing R&D investments in biopharmaceuticals. Suppliers are responding to this demand by scaling up production while maintaining stringent quality control measures. The compound's patent status and regulatory compliance are also key considerations for companies looking to incorporate it into their drug development pipelines.

In conclusion, tert-butyl N-4-methoxy-3-(morpholin-2-yl)phenylcarbamate (CAS No. 2229332-74-3) represents a valuable chemical entity with diverse applications in modern research. Its unique structural attributes and potential therapeutic relevance make it a compound worth watching in the evolving landscape of drug discovery and chemical innovation. As scientific understanding of its properties deepens, we can anticipate new breakthroughs that leverage this molecule's full potential.